Cas no 320576-18-9 (5-(2-Chlorophenyl)-1,2-diphenyl-1,3,4-triazole)

• Product Name: 5-(2-Chlorophenyl)-1,2-diphenyl-1,3,4-triazole
• CAS No: 320576-18-9
• MF: C₂₀H₁₄ClN₃
• MW: 331.798263072968
• CID: 4728489
• Update Time: 2025-06-10

5-(2-Chlorophenyl)-1,2-diphenyl-1,3,4-triazole Chemical and Physical Properties

Names and Identifiers

• 3-(2-chlorophenyl)-4,5-diphenyl-1,2,4-triazole
• 5-(2-Chlorophenyl)-1,2-diphenyl-1,3,4-triazole

• Inchi： 1S/C20H14ClN3/c21-18-14-8-7-13-17(18)20-23-22-19(15-9-3-1-4-10-15)24(20)16-11-5-2-6-12-16/h1-14H
• InChI Key： JATLKOPHXQFQKS-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1C1=NN=C(C2C=CC=CC=2)N1C1C=CC=CC=1

Computed Properties

• Exact Mass: 331.0876252 g/mol
• Monoisotopic Mass: 331.0876252 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 392
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 30.7
• Molecular Weight: 331.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles

Additional information on 5-(2-Chlorophenyl)-1,2-diphenyl-1,3,4-triazole

Introduction to 5-(2-Chlorophenyl)-1,2-diphenyl-1,3,4-triazole (CAS No. 320576-18-9)

5-(2-Chlorophenyl)-1,2-diphenyl-1,3,4-triazole (CAS No. 320576-18-9) is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural properties and potential biological activities. This compound belongs to the class of triazoles, which are known for their diverse applications in drug discovery and development.

The chemical structure of 5-(2-Chlorophenyl)-1,2-diphenyl-1,3,4-triazole features a triazole ring system substituted with a 2-chlorophenyl group and two phenyl groups. The presence of these functional groups imparts specific physicochemical properties that contribute to its biological activity and potential therapeutic applications. The compound's molecular formula is C₁₉H₁₄ClN₃, and it has a molecular weight of 327.79 g/mol.

In recent years, triazoles have been extensively studied for their broad spectrum of biological activities, including antifungal, antibacterial, and anticancer properties. 5-(2-Chlorophenyl)-1,2-diphenyl-1,3,4-triazole has shown promising results in several preclinical studies, making it a subject of interest for researchers and pharmaceutical companies alike.

Antifungal Activity: One of the most notable properties of 5-(2-Chlorophenyl)-1,2-diphenyl-1,3,4-triazole is its antifungal activity. Studies have demonstrated that this compound exhibits potent inhibitory effects against various fungal strains, including Candida albicans and Aspergillus fumigatus. The mechanism of action is believed to involve the disruption of fungal cell membranes and the inhibition of essential enzymes involved in fungal metabolism.

Antibacterial Activity: In addition to its antifungal properties, 5-(2-Chlorophenyl)-1,2-diphenyl-1,3,4-triazole has also shown significant antibacterial activity against both Gram-positive and Gram-negative bacteria. Research indicates that the compound can interfere with bacterial cell wall synthesis and disrupt bacterial membrane integrity, leading to cell death.

Cytotoxicity and Anticancer Potential: Preclinical studies have explored the cytotoxic effects of 5-(2-Chlorophenyl)-1,2-diphenyl-1,3,4-triazole on various cancer cell lines. Results have shown that the compound can induce apoptosis in cancer cells by modulating key signaling pathways involved in cell survival and proliferation. These findings suggest that 5-(2-Chlorophenyl)-1,2-diphenyl-1,3,4-triazole may have potential as a novel anticancer agent.

Synthetic Methods: The synthesis of 5-(2-Chlorophenyl)-1,2-diphenyl-1,3,4-triazole can be achieved through various routes. One common method involves the reaction of 2-chlorobenzonitrile with phenylacetylene in the presence of a copper catalyst to form the corresponding alkyne intermediate. This intermediate is then cyclized using an azide source to form the triazole ring. The synthetic process can be optimized to achieve high yields and purity levels suitable for pharmaceutical applications.

Safety and Toxicology: While 5-(2-Chlorophenyl)-1,2-diphenyl-1,3,4-triazole shows promising biological activities, it is essential to conduct thorough safety and toxicology evaluations before advancing to clinical trials. Preliminary studies have indicated that the compound is well-tolerated at therapeutic concentrations; however, further research is needed to fully understand its safety profile.

Clinical Applications: The potential clinical applications of 5-(2-Chlorophenyl)-1,2-diphenyl-1,3,4-triazole are diverse. Its antifungal and antibacterial properties make it a candidate for treating infections caused by drug-resistant pathogens. Additionally, its anticancer potential suggests that it could be developed as a novel therapeutic agent for various types of cancer.

Ongoing Research: Ongoing research aims to further elucidate the mechanisms of action of 5-(2-Chlorophenyl)-1,2-diphenyl-1,3,4-triazole, optimize its pharmacological properties through structure-activity relationship (SAR) studies, and evaluate its efficacy in animal models of disease. These efforts are crucial for advancing the compound from preclinical stages to clinical trials.

In conclusion, 5-(2-Chlorophenyl)-1,2-diphenyl-1,3,4-triazole (CAS No. 320576-18-9) represents a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for further development as a therapeutic agent.